Cas no 1798406-94-6 (N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide
• CAS No: 1798406-94-6
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6510652
• Update Time: 2025-06-25

N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide
• N-tert-butyl-4-[[[(E)-3-(furan-3-yl)prop-2-enoyl]amino]methyl]piperidine-1-carboxamide

• Inchi： 1S/C18H27N3O3/c1-18(2,3)20-17(23)21-9-6-14(7-10-21)12-19-16(22)5-4-15-8-11-24-13-15/h4-5,8,11,13-14H,6-7,9-10,12H2,1-3H3,(H,19,22)(H,20,23)/b5-4+
• InChI Key： IRLFJEARVHLHGM-SNAWJCMRSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNC(=O)/C=C/C2C=COC=2)CC1

Additional information on N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide

Introduction to N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide (CAS No. 1798406-94-6)

N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide (CAS No. 1798406-94-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide features a piperidine core, which is a common motif in many bioactive molecules. The piperidine ring provides a stable framework for further functionalization, allowing for the introduction of various substituents that can modulate the biological activity of the compound. In this case, the presence of a tert-butyl group at the N-position and an amide linkage at the 1-position contributes to the overall stability and solubility of the molecule.

One of the most striking features of this compound is the presence of a (2E)-3-(furan-3-yl)prop-2-enamidomethyl side chain. This side chain is derived from furan, a heterocyclic compound that is known for its role in various biological processes. The incorporation of the furan moiety into the molecular structure can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. This aspect makes N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic compounds like N-tert-butyl-4-{(2E)-3-(furan-3-yl)prop-2-enamidomethyl}piperidine-1-carboxamide. These tools have been instrumental in predicting how this molecule might interact with biological targets such as enzymes and receptors. By understanding these interactions at a molecular level, scientists can design more effective drugs with improved efficacy and reduced side effects.

The synthesis of N-tert-butyl-4-{(2E)-3-(furan-3-y l)prop -2-enamidomethyl}piperidine -1-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, has been crucial in achieving the desired molecular structure. These synthetic methodologies not only highlight the complexity of modern organic synthesis but also demonstrate the importance of innovation in developing new pharmaceuticals.

In vitro studies have begun to explore the potential biological activity of N -tert -but yl -4-{( 2 E ) - 3 -( furan - 3 - y l ) prop - 2 - en am id om eth y l } piper id ine -1 - car box am ide . Initial results suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a viable candidate for therapeutic applications. For instance, its structure resembles known bioactive molecules that target specific disease pathways, suggesting potential utility in treating conditions such as inflammation or neurological disorders.

The role of natural products as inspiration for drug discovery cannot be overstated. Many pharmaceuticals on the market today are derived from natural compounds that have been modified through chemical synthesis to enhance their efficacy and safety profiles. The furan moiety present in N -tert -but yl -4-{( 2 E ) - 3 -( furan - 3 - y l ) prop - 2 - en am id om eth y l } piper id ine -1 - car box am ide is reminiscent of many natural products known for their biological activity. This connection underscores the importance of exploring natural product scaffolds as starting points for developing new drugs.

The development of novel drug candidates is often a lengthy and challenging process that requires collaboration across multiple disciplines, including chemistry, pharmacology, and bioinformatics. N -tert -but yl -4-{( 2 E ) - 3 -( furan - 3 - y l ) prop - 2 - en am id om eth y l } piper id ine -1-carboxamide represents an example of how interdisciplinary research can lead to significant breakthroughs in drug discovery. By combining synthetic chemistry with computational modeling and biological testing, researchers can accelerate the development pipeline and bring new treatments to patients more quickly.

The future prospects for N _ter t _but yl _4_{ ( 2 E ) _ 3_ ( fura n _ 3_ _y l ) prop _ 2_ en amid om eth y l } piper id ine _1_ car box am ide are promising, with ongoing studies aimed at elucidating its full potential as a therapeutic agent. Further research will focus on optimizing its chemical structure to improve its pharmacokinetic properties, such as solubility and bioavailability. Additionally, exploring its mechanism of action will provide valuable insights into how it interacts with biological targets and could inform future drug design strategies.

In conclusion, N _ter t _but yl _4_{ ( 2 E ) _ 3_ ( fura n _ 3_ _y l ) prop _ 2_ en amid om eth y l } piper id ine _1_ car box am ide ( CAS No .1798406_94_6) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique molecular features , combined with recent advancements in synthetic chemistry and computational biology , make it an exciting subject for further investigation . As research continues to uncover its biological activity , this compound may emerge as a valuable tool in developing new treatments for various diseases .